![molecular formula C8H8F3NO2S B3039699 3-(Trifluoromethylsulfonyl)benzylamine CAS No. 1274903-40-0](/img/structure/B3039699.png)
3-(Trifluoromethylsulfonyl)benzylamine
Overview
Description
3-(Trifluoromethylsulfonyl)benzylamine is an organic compound. It is used in the pharmaceutical industry and has a linear formula of CF3C6H4CH2NH2 . It has a molecular weight of 175.15 .
Physical And Chemical Properties Analysis
3-(Trifluoromethylsulfonyl)benzylamine has a refractive index of 1.463 and a density of 1.222 g/mL at 25 °C . It also has a flash point of 71 °C .Scientific Research Applications
Electromechanical and Electrical Properties Enhancement
The compound is used in the blending process with cellulose to enhance its electromechanical and electrical properties . The blending process is carried out using a solution blending technique, which results in an eight-fold enhancement in the bending displacement of the actuator compared to pristine cellulose . This application is particularly useful in the development of electromechanical devices.
Antibacterial Applications
“3-(Trifluoromethylsulfonyl)benzylamine” has been used in the synthesis of novel pyrazole derivatives, which have shown potent growth inhibitory effects on drug-resistant bacteria . These compounds have been found to be particularly effective against Enterococci and methicillin-resistant S. aureus (MRSA), among other bacterial pathogens . This makes the compound a valuable resource in the development of new antibiotics.
Gel Polymer Electrolyte (GPE) Production
The compound is used in the production of Gel Polymer Electrolytes (GPEs) . GPEs are prepared by introducing the matrix of poly (ethylene oxide)/poly (vinylidene fluoride) and zinc trifluoromethanesulfonate Zn (CF 3 SO 3) 2 with different concentrations of 1-ethyl-3-methylimidazolium bis(trifluoromethanesulfonyl) imide (EMIMTFSI) ionic liquid . This application is particularly relevant in the field of material science and engineering.
properties
IUPAC Name |
[3-(trifluoromethylsulfonyl)phenyl]methanamine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F3NO2S/c9-8(10,11)15(13,14)7-3-1-2-6(4-7)5-12/h1-4H,5,12H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQPOVRLFYHVUFY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)C(F)(F)F)CN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8F3NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Trifluoromethylsulfonyl)benzylamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.